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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602 Get Quote

Essential Safety and Handling Guide for 4-
Amino-1-benzylpiperidine
This guide provides immediate, essential safety and logistical information for handling 4-
Amino-1-benzylpiperidine (CAS No: 50541-93-0) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Immediate Precautions
4-Amino-1-benzylpiperidine is classified as a hazardous chemical. Key hazards include:

Skin Corrosion/Irritation (Category 1/2): Causes severe skin burns and irritation.[1][2][3][4]

Serious Eye Damage/Irritation (Category 1/2): Causes serious eye damage.[1][2][4]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[1][2][4][5]

Acute Toxicity (Oral, Dermal, Category 4): Harmful if swallowed or in contact with skin.[2]

Signal Word: Danger or Warning[2][3][5][6]
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Due to these hazards, appropriate engineering controls and personal protective equipment

(PPE) are mandatory. Always handle this substance in a well-ventilated area, preferably within

a chemical fume hood.[1][5][7] Emergency eye wash stations and safety showers must be

readily accessible.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate exposure risks. The following equipment is

required:

Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting, splash-proof

chemical safety goggles with

side-shields.

Conforming to EN 166 (EU) or

NIOSH (US) standards to

prevent eye contact and

serious damage.[2][5]

Skin Protection

Gloves: Chemically resistant,

impervious gloves (e.g., nitrile

rubber) inspected before use.

[2][5] Clothing: A flame-

retardant lab coat or

impervious clothing to prevent

skin contact.[2][5]

To protect against skin irritation

and burns.[2] Contaminated

clothing must be removed and

washed before reuse.[1][5]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate filter (e.g.,

Type ABEK (EN14387)) is

required if ventilation is

inadequate, exposure limits

are exceeded, or irritation is

experienced.[2][3][5]

To prevent respiratory tract

irritation from vapors or

aerosols.[1][2][5]

Operational and Disposal Plans
Safe Handling Procedures:

Avoid all direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[2][6]
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Do not breathe mists, vapors, or spray.[1][2][5]

Handle the product only in a closed system or with appropriate exhaust ventilation.[2]

Use non-sparking tools and take measures to prevent electrostatic discharge.[5]

Wash hands and any exposed skin thoroughly after handling.[2][5][6][7]

Do not eat, drink, or smoke in the work area.[1][2]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][5][7][8]

The storage area should be locked and secure.[1][5][7]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[2]

The substance is air-sensitive; consider storing under an inert atmosphere like nitrogen.[7]

Disposal Plan:

Disposal of 4-Amino-1-benzylpiperidine and its containers must be treated as hazardous

waste.[2][6]

All disposal practices must comply with local, regional, and national regulations.[2][5]

Options may include disposal at an approved waste disposal plant or via a licensed

incinerator equipped with an afterburner and scrubber.[1][2]

Emergency Procedures
First-Aid Measures:

If Inhaled: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1][5][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-1-J9.pdf
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-1-benzylpiperidine-pd180628105150.html
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-1-benzylpiperidine-pd180628105150.html
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-1-benzylpiperidine-pd180628105150.html
https://www.chemicalbook.com/msds/4-amino-1-benzylpiperidine.pdf
https://wap.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-1-J9.pdf
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-1-J9.pdf
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-1-benzylpiperidine-pd180628105150.html
https://wap.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.fishersci.com/store/msds?partNumber=AAH2715814&productDescription=4-ANILINO-1-BENZLPIPERIDIN+25G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-1-J9.pdf
https://www.echemi.com/sds/4-amino-1-benzylpiperidine-pd180628105150.html
https://wap.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-1-J9.pdf
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-amino-1-benzylpiperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-1-benzylpiperidine-pd180628105150.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-1-J9.pdf
https://www.fishersci.com/store/msds?partNumber=AC187660050&productDescription=4-AMINO-1-BENZYLPIPERIDI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-1-J9.pdf
https://www.echemi.com/sds/4-amino-1-benzylpiperidine-pd180628105150.html
https://wap.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[1][5]

[7]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.

[5] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate

medical attention.[1][2][5][7]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[2][5]

Spill Response Protocol: In the event of a spill, a systematic approach is necessary to ensure

safety and proper cleanup. The workflow below outlines the critical steps.

Phase 1: Immediate Response Phase 2: Containment & Cleanup Phase 3: Finalization

Assess Spill
(Identify substance, quantity, risks)

Secure Area
(Alert personnel, restrict access)

Ensure Safety Contain Spill
(Use inert absorbent material)

Wear Full PPE Clean Up
(Collect material in sealed container)

Decontaminate
(Clean spill area and equipment)

Dispose
(Label and manage as hazardous waste)

Report Incident
(Document spill and response)

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.

Chemical and Physical Properties
The following table summarizes key quantitative data for 4-Amino-1-benzylpiperidine.
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Property Value Source

CAS Number 50541-93-0 [1][2][3][6][7][9]

Molecular Formula C₁₂H₁₈N₂ [1][6][7][9]

Molecular Weight 190.28 g/mol [6][9]

Appearance Clear to pale yellow liquid [5]

Density 0.933 g/mL at 25°C [3][9]

Melting Point 173°C [5]

Boiling Point 99°C at 20 mmHg [5]

Flash Point 110°C (230°F) - closed cup [3]

Refractive Index n20/D 1.543 [3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-Amino-1-
benzylpiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041602#personal-protective-equipment-for-handling-
4-amino-1-benzylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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